Cas no 1784684-42-9 (2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid
• CAS No: 1784684-42-9
• CID: 4614055
• PubChem ID: 105531577
• Update Time: 2025-05-26

2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)acetic acid
• 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid

Introduction to 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid (CAS No. 1784684-42-9)

2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid (CAS No. 1784684-42-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and chemical properties make it an essential building block in the development of novel drugs and biomolecules.

The tert-butoxycarbonyl (Boc) protecting group in the compound's structure is particularly noteworthy. This group is widely used in organic synthesis to protect amino groups from unwanted reactions during multi-step synthetic processes. The Boc group can be easily removed under mild acidic conditions, making it an ideal choice for the synthesis of peptides and other complex molecules. The presence of this protecting group ensures that the amino functionality remains intact until the desired stage of synthesis, thereby enhancing the overall efficiency and yield of the final product.

The oxolan-3-yl moiety, which is a five-membered cyclic ether, adds further complexity and functionality to the molecule. This cyclic structure provides rigidity and conformational stability, which are critical factors in determining the biological activity and pharmacological properties of the compound. The combination of the Boc protecting group and the oxolan-3-yl ring makes 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid a valuable intermediate in the synthesis of a wide range of bioactive compounds.

Recent research has highlighted the potential applications of 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary investigations have indicated that certain derivatives may possess antiviral activity, which could be beneficial in combating viral infections.

In the realm of drug discovery, 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid has been utilized as a key intermediate in the development of novel prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The use of prodrugs can enhance drug delivery, improve pharmacokinetic properties, and reduce side effects. By incorporating 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid into prodrug designs, researchers aim to optimize therapeutic outcomes and expand the range of treatable conditions.

Moreover, 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid has shown promise in the field of peptide chemistry. Peptides are short chains of amino acids that play crucial roles in biological processes such as cell signaling and hormone regulation. The ability to synthesize well-defined peptides with specific functionalities is essential for advancing our understanding of these processes and developing new therapeutic strategies. The Boc protecting group in 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid facilitates controlled peptide synthesis, allowing researchers to create peptides with precise sequences and functional groups.

The synthetic versatility of 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid extends beyond its use as a building block for bioactive molecules. It has also found applications in materials science, where it can be incorporated into polymers to impart specific properties such as biodegradability or biocompatibility. These materials have potential uses in tissue engineering, drug delivery systems, and other biomedical applications.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid (CAS No. 1784684-42-9) is a multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers working on the development of novel drugs, biomolecules, and advanced materials. As ongoing research continues to uncover new possibilities for its use, 2-(4-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid is poised to play an increasingly important role in advancing scientific knowledge and improving human health.